Cas no 39572-18-4 (Ethanone,1-[4-(3-pyridinyloxy)phenyl]-)

• Product Name: Ethanone,1-[4-(3-pyridinyloxy)phenyl]-
• CAS No: 39572-18-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 317781
• PubChem ID: 3016094
• Update Time: 2025-04-19

Ethanone,1-[4-(3-pyridinyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(3-pyridinyloxy)phenyl]-
• 1-(4-pyridin-3-yloxyphenyl)ethanone
• 1-(4-(Pyridin-3-yloxy)phenyl)ethan-1-one
• 1-[4-(pyridin-3-yloxy)phenyl]ethanone
• 39572-18-4
• Ethanone, 1-[4-(3-pyridinyloxy)phenyl]-
• 1-[4-((pyridin-3-yl)oxy)phenyl]ethan-1-one
• CLOBDYGKUVCMRD-UHFFFAOYSA-N
• GK332S8DJ4
• SCHEMBL4085591
• 1-[4-(3-Pyridinyloxy)phenyl]ethanone
• DTXSID00192691
• 1-(4-(Pyridin-3-yloxy)phenyl)ethanone
• NS00030612
• EINECS 254-527-8

• Inchi： 1S/C13H11NO2/c1-10(15)11-4-6-12(7-5-11)16-13-3-2-8-14-9-13/h2-9H,1H3
• InChI Key： CLOBDYGKUVCMRD-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19